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Compound of Interest

Compound Name: 5'-Hydroxy Drospirenone-13C3

Cat. No.: B1158854

Get Quote

Application Note: Quantitative Analysis of
Drospirenone via LC-MS/MS
Internal Standard: 5'-Hydroxy Drospirenone-13C3 Matrix: Human Plasma Technique: UPLC-

ESI-MS/MS[1]

Introduction & Scientific Rationale
Drospirenone (DRSP) is a synthetic progestin used in oral contraceptives and hormone

replacement therapy.[2] It is structurally related to spironolactone and possesses anti-

mineralocorticoid properties.[1]

The Challenge: Metabolism and Stability
Drospirenone contains a

-lactone ring.[3] In biological matrices, this ring is susceptible to:

Hydrolysis: Opening to form the acid metabolite.
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Reduction: Formation of the 5'-Hydroxy Drospirenone (Lactol) form.

5'-Hydroxy Drospirenone-13C3 serves as a critical tool.[1] While it is the stable isotope

labeled (SIL) standard for the metabolite, it can function as a structural analog IS for the parent

Drospirenone due to their similar chromatographic behavior and ionization efficiency.[1]

Mechanistic Pathway
The following diagram illustrates the relationship between the analyte, the metabolite, and the

analytical workflow.
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Figure 1: Analytical workflow and metabolic relationship between Drospirenone and the 5'-

Hydroxy form.

Experimental Protocol
Reagents and Materials

Analyte: Drospirenone (Reference Standard).[3][4][5][6][7][8][9]

Internal Standard: 5'-Hydroxy Drospirenone-13C3 (Note: Ensure isotopic purity >99%).

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Methyl tert-butyl ether

(MTBE), Ammonium Formate.[1]
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Matrix: Drug-free human plasma (K2EDTA).[1]

Stock Solution Preparation
Solution Concentration Solvent Storage

Drospirenone Stock 1.0 mg/mL Methanol -20°C

IS Stock (5'-OH-

DRSP-13C3)
100 µg/mL Methanol -20°C

Working Standard
Serial Dilution (0.5 –

100 ng/mL)
50:50 MeOH:Water 4°C (Fresh)

Working IS Solution 50 ng/mL 50:50 MeOH:Water 4°C (Fresh)

Sample Preparation (Liquid-Liquid Extraction)
LLE is preferred over Protein Precipitation (PPT) for Drospirenone to minimize matrix effects

(phospholipids) and maximize sensitivity.[1]

Aliquot: Transfer 200 µL of plasma into a 1.5 mL centrifuge tube.

Spike IS: Add 20 µL of Working IS Solution (5'-Hydroxy Drospirenone-13C3). Vortex for 10

sec.

Extraction: Add 1.0 mL of MTBE (Methyl tert-butyl ether).

Rationale: MTBE efficiently extracts neutral steroids while leaving polar plasma salts

behind.

Agitation: Vortex vigorously for 5 minutes or shake on a plate shaker at 1000 rpm.

Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

Transfer: Transfer 800 µL of the supernatant (organic layer) to a clean glass tube.

Evaporation: Evaporate to dryness under a gentle stream of Nitrogen at 40°C.
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Reconstitution: Reconstitute the residue in 100 µL of Mobile Phase (60:40 MeOH:Water +

5mM Ammonium Formate).

Clarification: Centrifuge at 10,000 x g for 5 min to remove particulates before injection.

LC-MS/MS Conditions
Chromatographic Parameters (UPLC)

Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm).[1]

Column Temp: 40°C.

Flow Rate: 0.4 mL/min.

Injection Volume: 5-10 µL.

Mobile Phase A: 5 mM Ammonium Formate in Water (pH ~4.0).

Mobile Phase B: Acetonitrile (ACN).

Gradient Program:

Time (min) % Mobile Phase B Event

0.0 40 Initial

0.5 40 Hold

3.0 90 Elution of DRSP & IS

3.5 90 Wash

3.6 40 Re-equilibration

| 5.0 | 40 | End of Run |

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI) – Positive Mode.
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Source Temp: 500°C.

Capillary Voltage: 3.5 kV.

MRM Transitions (Multiple Reaction Monitoring):

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Type

Drospirenone 367.2 [M+H]+ 97.0 30 28 Quantifier

Drospirenone 367.2 [M+H]+ 121.0 30 24 Qualifier

5'-OH-DRSP-

13C3

372.2

[M+H]+*
97.0** 30 28

Internal

Standard

*Note: 5'-Hydroxy Drospirenone (Lactol) has a MW of ~368.5. The 13C3 label adds 3 Da.[1]

Precursor is approx 372.[1]2. Verify exact mass based on the specific certificate of analysis for

the label position. **Note: The product ion 97.0 is characteristic of the steroid backbone (ring

A/B fragmentation) and is conserved.

Method Validation & Quality Control (Self-Validating
Systems)
To ensure scientific integrity when using an Analog/Metabolite IS, you must validate

Parallelism.[1]

Linearity and Range
Range: 0.5 ng/mL (LLOQ) to 100 ng/mL.

Regression: Linear (

) with

weighting.

Acceptance:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">
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.[10][11]

Matrix Effect & Recovery (Crucial for Analog IS)
Since 5'-Hydroxy Drospirenone-13C3 is slightly more polar than Drospirenone, their recovery

rates in LLE may differ.

Protocol: Prepare "Post-Extraction Spiked" samples (100% recovery reference) vs. "Pre-

Extraction Spiked" samples.

Calculation:

Requirement: The IS Normalized Matrix Factor must be consistent (CV < 15%) across

different lots of plasma. If the IS compensates correctly, the ratio should be close to 1.0

despite absolute matrix suppression.[1]

Stability[1]
Stock Stability: 5'-Hydroxy Drospirenone is a lactol; it exists in equilibrium. Ensure solutions

are not exposed to extreme pH, which could force ring opening (acid form) or dehydration.[1]

Autosampler Stability: Verify stability at 10°C for 24 hours.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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